Cas no 21169-68-6 (Isoxazole, 5-ethenyl-)

Isoxazole, 5-ethenyl- structure
Product name:Isoxazole, 5-ethenyl-
Isoxazole, 5-ethenyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 5-ethenyl-
- 5-ethenyl-1,2-oxazole
- 5-Vinylisoxazole
- DTXSID10480556
- 21169-68-6
-
- Inchi: InChI=1S/C5H5NO/c1-2-5-3-4-6-7-5/h2-4H,1H2
- InChI Key: ZDJWVRSLZWIXGG-UHFFFAOYSA-N
- SMILES: C(C1ON=CC=1)=C
Computed Properties
- Exact Mass: 95.03715
- Monoisotopic Mass: 95.037113783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 72.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Isoxazole, 5-ethenyl- Related Literature
-
Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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